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Compound of Interest

Compound Name: 2-Ethylcyclopentane-1-thiol

Cat. No.: B15269423

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical information for the handling,
storage, and disposal of 2-Ethylcyclopentane-1-thiol. Given the limited direct data on this
specific compound, this guidance is based on the known hazards of structurally similar thiols
and general best practices for handling volatile, malodorous chemicals.

Hazard Assessment and Personal Protective
Equipment (PPE)

2-Ethylcyclopentane-1-thiol, like other low-molecular-weight thiols, should be treated as a
hazardous substance. The primary concerns are its potent stench, flammability, and potential
for skin, eye, and respiratory irritation.

Summary of Potential Hazards:

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15269423?utm_src=pdf-interest
https://www.benchchem.com/product/b15269423?utm_src=pdf-body
https://www.benchchem.com/product/b15269423?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15269423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Type

Description

Acute Toxicity

While specific data is unavailable, short-chain
alkyl thiols can be harmful if ingested, inhaled,
or absorbed through the skin. Many thiols and

disulfides are known to be toxic.[1]

Skin Corrosion/Irritation

Assumed to cause skin irritation based on data

for similar compounds.

Serious Eye Damage/Irritation

Assumed to cause serious eye irritation.

Respiratory Irritation

Vapors may cause respiratory irritation.

Assumed to be a flammable liquid, similar to

Flammability )

Cyclopentanethiol.

Possesses an extremely powerful and
Stench unpleasant odor, detectable at very low

concentrations.

Recommended Personal Protective Equipment (PPE):

Protection Type

Specification

Hand Protection

Nitrile rubber gloves.

Eye/Face Protection

Safety glasses with side-shields or chemical
safety goggles. A face shield may be necessary
for larger quantities or when there is a splash

hazard.

Skin and Body Protection

Laboratory coat.

Respiratory Protection

All work should be conducted in a certified
chemical fume hood to avoid inhalation of

vapors.

Physical and Chemical Properties
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No experimental data is available for 2-Ethylcyclopentane-1-thiol. The following table
includes computed data and estimates based on the structurally related compound,
Cyclopentanethiol.

Property Value Source
Molecular Formula C7H14S PubChem|[2]
Molecular Weight 130.25 g/mol PubChem][2]

Based on Cyclopentanethiol
Boiling Point Estimated: ~150-170 °C (129-131 °C) and increased
alkyl chain length.[3][4][5][6]

Based on Cyclopentanethiol

Density Estimated: ~0.9-1.0 g/mL
(0.956 g/mL).[3][5]

XLogP3 2.6 PubChem (Computed)[2]

Handling and Storage

Due to its extreme odor, all handling of 2-Ethylcyclopentane-1-thiol requires stringent odor
control measures.

Operational Protocols:
» Ventilation: All manipulations must be performed in a certified chemical fume hood.

o Transfers: Use syringes or cannulas for liquid transfers to minimize vapor release. Avoid
pouring.

e Odor Control: Employ a bleach trap or a cold trap to capture vapors that may exhaust from
the fume hood.

o Storage: Store in a well-ventilated, designated area for odorous chemicals, away from heat
and ignition sources. Containers should be tightly sealed, and it is good practice to place the
primary container within a labeled, sealed secondary container.

Disposal Plan

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15269423?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethylcyclopentane-1-thiol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethylcyclopentane-1-thiol
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3469684.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3469684.htm
https://www.fishersci.be/store/msds?partNumber=11332226&productDescription%3DCYCLOPENTANETHIOL%2C+97%25++5G&countryCode=BE&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL03577~~PDF~~MTR~~CGV4~~EN~~2025-09-11%2018:17:46~~Cyclopentanethiol~~
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3469684.aspx
https://www.fishersci.be/store/msds?partNumber=11332226&productDescription%3DCYCLOPENTANETHIOL%2C+97%25++5G&countryCode=BE&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethylcyclopentane-1-thiol
https://www.benchchem.com/product/b15269423?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15269423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

All waste containing 2-Ethylcyclopentane-1-thiol must be treated as hazardous.
Decontamination and Disposal Procedures:

e Liquid Waste: Unused or waste 2-Ethylcyclopentane-1-thiol should be collected in a
designated, sealed, and properly labeled hazardous waste container. Small amounts of
residual thiol in solutions can be neutralized by slowly adding an excess of bleach (sodium
hypochlorite solution) in a fume hood. This oxidizes the thiol to a less odorous sulfonic acid.

e Solid Waste: Contaminated disposable items (e.g., gloves, paper towels) should be placed in
a sealed plastic bag and then into a designated solid hazardous waste container.

o Glassware: All glassware that has been in contact with the thiol should be decontaminated
by soaking in a bleach solution for at least 24 hours in a fume hood before standard
cleaning.

Spill Response Protocol

In the event of a spill, immediate and proper response is critical to mitigate the spread of the
odor and potential exposure.

Emergency Spill Workflow:

Caption: Workflow for responding to a 2-Ethylcyclopentane-1-thiol spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-
Ethylcyclopentane-1-thiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15269423#personal-protective-equipment-for-
handling-2-ethylcyclopentane-1-thiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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